Netarsudil dihydrochloride Netarsudil dihydrochloride
Brand Name: Vulcanchem
CAS No.: 1253952-02-1
VCID: VC0004865
InChI: InChI=1S/C28H27N3O3.2ClH/c1-18-3-10-25(19(2)13-18)28(33)34-17-20-4-6-21(7-5-20)26(15-29)27(32)31-24-9-8-23-16-30-12-11-22(23)14-24;;/h3-14,16,26H,15,17,29H2,1-2H3,(H,31,32);2*1H/t26-;;/m1../s1
SMILES: CC1=CC(=C(C=C1)C(=O)OCC2=CC=C(C=C2)C(CN)C(=O)NC3=CC4=C(C=C3)C=NC=C4)C.Cl.Cl
Molecular Formula: C28H29Cl2N3O3
Molecular Weight: 526.4 g/mol

Netarsudil dihydrochloride

CAS No.: 1253952-02-1

Cat. No.: VC0004865

Molecular Formula: C28H29Cl2N3O3

Molecular Weight: 526.4 g/mol

* For research use only. Not for human or veterinary use.

Netarsudil dihydrochloride - 1253952-02-1

Specification

CAS No. 1253952-02-1
Molecular Formula C28H29Cl2N3O3
Molecular Weight 526.4 g/mol
IUPAC Name [4-[(2S)-3-amino-1-(isoquinolin-6-ylamino)-1-oxopropan-2-yl]phenyl]methyl 2,4-dimethylbenzoate;dihydrochloride
Standard InChI InChI=1S/C28H27N3O3.2ClH/c1-18-3-10-25(19(2)13-18)28(33)34-17-20-4-6-21(7-5-20)26(15-29)27(32)31-24-9-8-23-16-30-12-11-22(23)14-24;;/h3-14,16,26H,15,17,29H2,1-2H3,(H,31,32);2*1H/t26-;;/m1../s1
Standard InChI Key LDKTYVXXYUJVJM-FBHGDYMESA-N
Isomeric SMILES CC1=CC(=C(C=C1)C(=O)OCC2=CC=C(C=C2)[C@@H](CN)C(=O)NC3=CC4=C(C=C3)C=NC=C4)C.Cl.Cl
SMILES CC1=CC(=C(C=C1)C(=O)OCC2=CC=C(C=C2)C(CN)C(=O)NC3=CC4=C(C=C3)C=NC=C4)C.Cl.Cl
Canonical SMILES CC1=CC(=C(C=C1)C(=O)OCC2=CC=C(C=C2)C(CN)C(=O)NC3=CC4=C(C=C3)C=NC=C4)C.Cl.Cl

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